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For researchers, scientists, and professionals in drug development utilizing sensitive RF

equipment, ensuring signal integrity is paramount. In the realm of frequency mixing, the

isolation between the local oscillator (LO) and the intermediate frequency (IF) ports of a mixer

is a critical parameter. This guide provides a detailed comparison of the LO to IF isolation

performance of the Qorvo CMD178, a double-balanced mixer die, against other alternatives in

the market. Furthermore, it outlines a comprehensive experimental protocol for verifying this

key specification.

Performance Comparison
The CMD178 is a general-purpose double-balanced mixer designed for up and down-

converting applications, operating with an LO drive level as low as +9 dBm.[1] Its high isolation

characteristics are attributed to optimized balun structures.[1] A comparison with other

commercially available mixers highlights its competitive performance in LO to IF isolation.
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Part Number
Manufacture

r

RF

Frequency

Range

(GHz)

LO

Frequency

Range

(GHz)

IF

Frequency

Range

(GHz)

Typical LO

to IF

Isolation

(dB)

CMD178 Qorvo 11 - 21 11 - 21 DC - 6 45[1]

CMD178C3 Qorvo 11 - 20 11 - 21 DC - 6 45[2]

HMC557A
Analog

Devices
2.5 - 7.0 2.5 - 7.0 DC - 3 35[3]

M1-1020
Marki

Microwave
10 - 20 10 - 20 DC - 4 Not specified

gMDR0035 Gotmic Not Specified 70 - 85 DC - 6 Not Specified

Note: The data presented is based on publicly available datasheets and may vary depending

on specific operating conditions.

Experimental Protocol: Measuring LO to IF Isolation
This section details the methodology for accurately measuring the LO to IF isolation of the

CMD178 or any similar RF mixer. LO to IF isolation is a measure of the attenuation of the LO

signal as it travels from the LO port to the IF port.[4]

Required Equipment:
Signal Generator: Capable of producing a stable signal at the desired LO frequency and

power level.

Spectrum Analyzer: To measure the power of the leaked LO signal at the IF port.

CMD178 Evaluation Board or custom test fixture.

50 Ω Terminations: For terminating the unused RF port.

Coaxial Cables: Low-loss cables appropriate for the operating frequencies.

DC Power Supply: To bias the device if required (not necessary for the passive CMD178).
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Step-by-Step Procedure:
Setup Calibration: Calibrate the spectrum analyzer and the signal generator to ensure

accurate power measurements.

Device Connection:

Connect the output of the signal generator to the LO port of the CMD178 evaluation board.

Connect the IF port of the CMD178 to the input of the spectrum analyzer.

Terminate the RF port with a 50 Ω load.

Signal Application:

Set the signal generator to the desired LO frequency (e.g., 15 GHz) and a power level of

+13 dBm, as specified in the CMD178 datasheet.

Measurement:

Configure the spectrum analyzer to center on the LO frequency.

Measure the power of the LO signal that has leaked to the IF port. This is the "leaked

power."

Calculation:

The LO to IF isolation in dB is calculated as the difference between the input LO power

and the measured leaked power at the IF port.

Isolation (dB) = LO Input Power (dBm) - Leaked Power at IF Port (dBm)

Visualizing the Workflow
To further clarify the experimental process and the logical relationships in the measurement

setup, the following diagrams are provided.
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Figure 1. Experimental setup for LO to IF isolation measurement.
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Figure 2. Logical flow for calculating LO to IF isolation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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